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Compound of Interest

Compound Name: Sophorose monohydrate

Cat. No.: B1406575 Get Quote

This guide provides an in-depth overview of Sophorose monohydrate, a disaccharide of

significant interest in biochemical research and industrial applications. It details its chemical

structure, physicochemical properties, and relevant experimental protocols for its synthesis.

Chemical Structure of Sophorose Monohydrate
Sophorose is a disaccharide composed of two D-glucose units linked by a β(1→2) glycosidic

bond.[1][2] Its systematic name is 2-O-β-D-glucopyranosyl-α-D-glucose.[3][4][5] The

monohydrate form incorporates one molecule of water per molecule of the sugar.[4][6]
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Chemical structure of Sophorose monohydrate.
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Caption: Chemical structure of Sophorose monohydrate.

Physicochemical Properties
Sophorose monohydrate is a white, crystalline solid that is soluble in water.[2] Key

quantitative data are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₂₂O₁₁·H₂O [4][6]

Molecular Weight 360.31 g/mol [4][6]

CAS Number 20429-79-2 [1][4][7]

Melting Point 196-198 °C [3][7]

Optical Rotation [α]D¹⁸ +19° (c=1.2 in water) [3][7]

Purity ≥98% [4]

Experimental Protocols
The following section details a one-pot enzymatic synthesis method for producing sophorose

from sucrose and glucose. This method is notable for its efficiency and high yield.

Objective: To synthesize Sophorose via a one-pot enzymatic reaction.

Materials:

Glucose

Sucrose

Inorganic phosphate buffer (10 mM)

Sucrose phosphorylase (SP)

1,2-β-oligoglucan phosphorylase (EiSOGP)

exo-β-1,2-glucooligosaccharide sophorohydrolase (BDI_3064)

Dry yeast

Deionized water

Experimental Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.scbt.com/zh/p/a-sophorose-monohydrate-20429-79-2
https://pubchem.ncbi.nlm.nih.gov/compound/90479496
https://www.scbt.com/zh/p/a-sophorose-monohydrate-20429-79-2
https://pubchem.ncbi.nlm.nih.gov/compound/90479496
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3227211.htm
https://www.scbt.com/zh/p/a-sophorose-monohydrate-20429-79-2
http://www.chemsynlab.com/en/product/20429-79-2.html
https://www.drugfuture.com/chemdata/sophorose.html
http://www.chemsynlab.com/en/product/20429-79-2.html
https://www.drugfuture.com/chemdata/sophorose.html
http://www.chemsynlab.com/en/product/20429-79-2.html
https://www.scbt.com/zh/p/a-sophorose-monohydrate-20429-79-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Enzymes

Reaction Conditions

Purification

Sucrose (250 mM)

Incubate at 30°C for 48 hours

Glucose (5 mM) Phosphate (10 mM) Sucrose Phosphorylase (5 µg/mL) 1,2-β-oligoglucan Phosphorylase (20 µg/mL) exo-β-1,2-glucooligosaccharide sophorohydrolase (50 µg/mL)

Heat at 95°C for 10 min

Reaction Mixture

Add dry yeast, incubate at 30°C for 2 hours

Size-Exclusion Chromatography

Purified Sophorose

Click to download full resolution via product page

Caption: Workflow for the enzymatic synthesis of Sophorose.

Procedure:

Reaction Setup: Prepare a reaction mixture containing 5 mM glucose, 250 mM sucrose, and

10 mM inorganic phosphate.[8]
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Enzyme Addition: Add the following enzymes to the reaction mixture: 5 µg/mL of sucrose

phosphorylase, 20 µg/mL of 1,2-β-oligoglucan phosphorylase, and 50 µg/mL of exo-β-1,2-

glucooligosaccharide sophorohydrolase.[8]

Incubation: Incubate the reaction mixture at 30°C for 48 hours. During this time, sophorose is

synthesized and accumulates.[8]

Enzyme Inactivation: Terminate the reaction by heating the mixture at 95°C for 10 minutes to

inactivate the enzymes.[8]

Byproduct Removal: To remove residual glucose and fructose, add 2 grams of dry yeast to

the mixture and incubate at 30°C for 2 hours.[8]

Purification: Purify the sophorose from the reaction mixture using size-exclusion

chromatography.[8]

This optimized protocol has been shown to yield approximately 108 mM of sophorose, with a

final yield of 45% based on the initial amount of sucrose used as the donor substrate.[8]

Biological and Industrial Significance
Sophorose is recognized for its role as an inducer of cellulase production in fungi, such as

Trichoderma reesei, which is crucial for the biofuel industry's efforts in converting lignocellulosic

biomass into biofuels.[2][8][9] It also serves as a valuable substrate for the analysis of various

carbohydrate-active enzymes and is a building block in carbohydrate synthesis.[8][9]

Furthermore, sophorose is a component of sophorolipids, a class of biosurfactants with

potential applications in the pharmaceutical and biotechnology sectors due to their

antimicrobial and emulsifying properties.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

